Cas no 125653-66-9 ((1S)-1-4-(2-methylpropyl)phenylethan-1-ol)

(1S)-1-[4-(2-Methylpropyl)phenyl]ethan-1-ol is a chiral secondary alcohol characterized by a stereospecific (S)-configuration at the hydroxyl-bearing carbon. Its structure features a 4-isobutylphenyl substituent, contributing to its lipophilic properties while retaining moderate polarity due to the hydroxyl group. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of enantiomerically pure pharmaceuticals or fine chemicals. The stereocenter allows for selective functionalization, making it valuable for asymmetric synthesis. Its well-defined chirality and stability under standard conditions facilitate precise control in reactions requiring stereochemical fidelity. The isobutyl group enhances solubility in nonpolar solvents, broadening its utility in diverse reaction media.
(1S)-1-4-(2-methylpropyl)phenylethan-1-ol structure
125653-66-9 structure
Product Name:(1S)-1-4-(2-methylpropyl)phenylethan-1-ol
CAS No:125653-66-9
MF:C12H18O
MW:178.270723819733
MDL:MFCD09863713
CID:1221802
PubChem ID:11062969
Update Time:2025-06-06

(1S)-1-4-(2-methylpropyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-methyl-4-(2-methylpropyl)-, (S)-
    • (1S)-1-4-(2-methylpropyl)phenylethan-1-ol
    • 125653-66-9
    • (S)-1-(4-Isobutylphenyl)ethan-1-ol
    • CS-0266662
    • EN300-87813
    • (1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
    • (1S)-1-(4-isobutylphenyl)ethanol
    • SCHEMBL9118030
    • MDL： MFCD09863713
    • Inchi： 1S/C12H18O/c1-9(2)8-11-4-6-12(7-5-11)10(3)13/h4-7,9-10,13H,8H2,1-3H3/t10-/m0/s1
    • InChI Key： VLVILBSSXMZZCB-JTQLQIEISA-N
    • SMILES： O[C@@H](C)C1C=CC(=CC=1)CC(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

(1S)-1-4-(2-methylpropyl)phenylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-87813-0.05g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
0.05g
 $468.0 2023-09-01
Enamine
EN300-87813-0.1g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
0.1g
 $490.0 2023-09-01
Enamine
EN300-87813-0.25g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
0.25g
 $513.0 2023-09-01
Enamine
EN300-87813-0.5g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
0.5g
 $535.0 2023-09-01
Enamine
EN300-87813-1.0g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
1.0g
 $743.0 2023-02-11
Enamine
EN300-87813-2.5g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
2.5g
 $1089.0 2023-09-01
Enamine
EN300-87813-5.0g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
5.0g
 $2152.0 2023-02-11
Enamine
EN300-87813-10.0g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
10.0g
 $3191.0 2023-02-11
Enamine
EN300-87813-1g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
1g
 $557.0 2023-09-01
Enamine
EN300-87813-5g
(1S)-1-[4-(2-methylpropyl)phenyl]ethan-1-ol
 125653-66-9
5g
 $1614.0 2023-09-01

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